Cas no 2060058-94-6 (2-Cyclopropyl-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: 2-Cyclopropyl-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 2060058-94-6
• MF: C₆H₆FNO₂S₂
• MW: 207.245742321014
• MDL: MFCD30488557
• CID: 5613418
• PubChem ID: 125453634
• Update Time: 2025-08-01

2-Cyclopropyl-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2060058-94-6
• 2-Cyclopropyl-1,3-thiazole-5-sulfonylfluoride
• 2-Cyclopropyl-1,3-thiazole-5-sulfonyl fluoride
• EN300-330772
• 5-Thiazolesulfonyl fluoride, 2-cyclopropyl-

• MDL： MFCD30488557
• Inchi： 1S/C6H6FNO2S2/c7-12(9,10)5-3-8-6(11-5)4-1-2-4/h3-4H,1-2H2
• InChI Key： MTVHOIACEFCVBI-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CC1)S(=O)(=O)F

Computed Properties

• Exact Mass: 206.98239894g/mol
• Monoisotopic Mass: 206.98239894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.583±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±15.0 °C(Predicted)
• pka: -0.68±0.10(Predicted)

Additional information on 2-Cyclopropyl-1,3-thiazole-5-sulfonyl fluoride

2-Cyclopropyl-1,3-thiazole-5-sulfonyl Fluoride: A Comprehensive Overview

The compound 2-Cyclopropyl-1,3-thiazole-5-sulfonyl Fluoride (CAS No. 2060058-94-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in organic synthesis and their applications in drug discovery. The thiazole ring system, a five-membered heterocycle containing sulfur and nitrogen atoms, forms the core structure of this compound, while the cyclopropyl group introduces unique electronic and steric properties.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl fluorides as reactive intermediates in the construction of bioactive molecules. The sulfonyl fluoride functional group is particularly valuable due to its ability to undergo nucleophilic substitution reactions, making it an ideal building block for the synthesis of sulfonamides, sulfonates, and other derivatives. In the case of 2-Cyclopropyl-1,3-thiazole-5-sulfonyl Fluoride, the presence of the thiazole ring further enhances its reactivity and selectivity in such transformations.

One of the most notable applications of this compound lies in its role as a precursor in medicinal chemistry. The integration of a cyclopropyl group into the thiazole framework imparts additional complexity to the molecule, which can be exploited to optimize pharmacokinetic properties such as solubility, permeability, and bioavailability. Recent studies have demonstrated that analogs of this compound exhibit promising activity against various therapeutic targets, including kinases and proteases.

The synthesis of 2-Cyclopropyl-1,3-thiazole-5-sulfonyl Fluoride typically involves a multi-step process that begins with the preparation of the thiazole ring. This is often achieved through cyclization reactions involving appropriate sulfur-containing precursors. The introduction of the cyclopropyl group requires careful planning to ensure regioselectivity and stability during the reaction sequence. Finally, the sulfonyl fluoride functionality is introduced via fluorination reactions, which are highly sensitive to reaction conditions to avoid unwanted side products.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the final product meets rigorous quality standards required for both research and industrial applications.

In terms of environmental considerations, there has been growing interest in understanding the fate and behavior of sulfonyl fluoride-containing compounds in natural systems. Studies have shown that these compounds can undergo hydrolysis under certain conditions, leading to their transformation into more stable products. However, further research is needed to fully characterize their environmental impact and develop strategies for safe handling and disposal.

Looking ahead, the potential applications of 2-Cyclopropyl-1,3-thiazole-5-sulfonyl Fluoride are vast and varied. Its unique combination of structural features makes it an attractive candidate for exploring new chemical space in drug design. Moreover, advancements in computational chemistry are enabling researchers to predict its interactions with biological systems with unprecedented accuracy, paving the way for novel therapeutic interventions.

In conclusion, 2-Cyclopropyl-1,3-thiazole-5-sulfonyl Fluoride stands out as a versatile and intriguing molecule with significant potential across multiple disciplines. Its role as a key intermediate in organic synthesis underscores its importance in contemporary chemical research. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries in medicine and beyond.